Cas no 2394719-92-5 (N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride)

• Product Name: N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride
• CAS No: 2394719-92-5
• MF: C₁₀H₁₀Cl₂N₄O₂
• MW: 289.11799955368
• CID: 6437929
• PubChem ID: 154789510
• Update Time: 2025-05-20

N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride
• EN300-26583580
• Z3027732387
• 2394719-92-5

• Inchi： 1S/C10H9ClN4O2.ClH/c11-5-8(16)13-15-10(17)9-6-3-1-2-4-7(6)12-14-9;/h1-4H,5H2,(H,12,14)(H,13,16)(H,15,17);1H
• InChI Key： JBEYFXFPJOTBRW-UHFFFAOYSA-N
• SMILES： ClCC(NNC(C1C2C=CC=CC=2NN=1)=O)=O.Cl

Computed Properties

• Exact Mass: 288.0180810g/mol
• Monoisotopic Mass: 288.0180810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9Ų

Additional information on N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride

Comprehensive Guide to N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride (CAS 2394719-92-5)

The compound N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride (CAS 2394719-92-5) is a specialized indazole derivative with significant potential in pharmaceutical research and organic synthesis. This white to off-white crystalline powder belongs to the class of heterocyclic carbohydrazides, characterized by its unique molecular structure combining an indazole core with a chloroacetyl hydrazide moiety. The hydrochloride salt form enhances its stability and solubility properties, making it particularly valuable for various research applications.

Recent scientific literature highlights growing interest in indazole-based compounds like N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride due to their diverse biological activities. Researchers are particularly focused on exploring its potential as a building block for drug discovery programs targeting various therapeutic areas. The presence of both indazole and hydrazide functional groups in its structure makes it a versatile intermediate for creating novel molecular architectures with potential pharmacological properties.

The synthesis of N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride typically involves multi-step organic reactions starting from commercially available indazole-3-carboxylic acid derivatives. The final product is carefully purified to achieve high chemical purity, typically >95% as confirmed by HPLC analysis. Proper storage conditions (room temperature, dry environment) are recommended to maintain its stability over extended periods. Researchers should note that while this compound shows promise in various applications, all laboratory work should be conducted following appropriate safety protocols and regulatory guidelines.

In pharmaceutical research, N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride serves as a valuable chemical intermediate for developing potential therapeutic agents. Its molecular structure allows for various modifications, enabling medicinal chemists to explore structure-activity relationships in drug discovery projects. The compound's indazole scaffold is particularly interesting as similar structures have shown activity in various biological targets, though specific applications for this particular derivative remain under investigation in research settings.

The market for specialized indazole derivatives like N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride has seen steady growth in recent years, driven by increasing pharmaceutical R&D activities. Current trends show particular interest from researchers working on innovative therapeutic approaches, with demand coming from both academic institutions and pharmaceutical companies. The compound's availability from specialized chemical suppliers has improved, though it remains a relatively niche product requiring proper technical expertise for handling and application.

Analytical characterization of N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride typically includes comprehensive techniques such as 1H NMR, 13C NMR, mass spectrometry, and elemental analysis. These methods confirm the compound's structural identity and purity, essential for research applications. Recent advances in analytical technology have enabled more precise characterization of such complex molecules, supporting their use in cutting-edge pharmaceutical development projects.

From a regulatory perspective, N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride is currently classified as a research chemical with no approved therapeutic applications. Researchers working with this compound should ensure compliance with all local regulations governing the use of chemical substances in laboratory settings. Proper documentation, including material safety data sheets (MSDS) and handling procedures, should be maintained when working with this material.

The future research directions for N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride appear promising, with potential applications in developing novel bioactive compounds. Scientific interest in indazole-containing molecules continues to grow, supported by emerging publications highlighting their diverse chemical properties. As synthetic methodologies advance, we may see expanded applications for this compound in various areas of chemical research and drug discovery.

For researchers considering working with N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride, it's recommended to review the latest scientific literature and consult with synthetic chemistry experts. The compound's unique properties offer interesting opportunities for molecular design, though its specialized nature requires appropriate technical knowledge for effective utilization in research projects. Proper characterization and purity assessment are essential steps before incorporating this material into experimental work.

In conclusion, N'-(2-chloroacetyl)-1H-indazole-3-carbohydrazide hydrochloride (CAS 2394719-92-5) represents an interesting example of modern heterocyclic chemistry with potential applications in pharmaceutical research. While primarily used as a chemical building block at present, its structural features suggest possibilities for various scientific applications. Continued research may reveal additional uses for this specialized compound in the development of novel chemical entities and research tools.